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Compound of Interest

Compound Name: potassium azide

Cat. No.: B1246060 Get Quote

For researchers, scientists, and professionals in drug development, understanding the

reactivity of azide compounds is paramount for both safety and efficacy in synthetic

applications. This guide provides an objective comparison of the reactivity of alkali metal

azides, supported by experimental data, to aid in the selection of the appropriate azide for

specific research and development needs.

The alkali metal azides, a group of inorganic compounds with the general formula MN₃ (where

M is an alkali metal), are widely utilized in organic synthesis, materials science, and as

precursors for other energetic materials. Their reactivity, particularly their thermal stability and

sensitivity to initiation, varies significantly down the group from lithium to cesium. This variation

is critical to consider for safe handling and for optimizing reaction conditions.

Quantitative Data on Physicochemical Properties
The following table summarizes key quantitative data related to the reactivity and solubility of

alkali metal azides. These parameters are crucial for assessing the stability and handling

requirements of each compound.
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Property
Lithium
Azide (LiN₃)

Sodium
Azide
(NaN₃)

Potassium
Azide (KN₃)

Rubidium
Azide
(RbN₃)

Cesium
Azide
(CsN₃)

Molecular

Weight (

g/mol )

48.95 65.01 81.12 127.49 174.92

Decompositio

n Temp. (°C)

~115 (violent

if rapid)

~275

(decomposes

)

~355

(decomposes

)

~395

(decomposes

)

~390

(decomposes

)

Impact

Sensitivity
Explosive Insensitive Insensitive Insensitive Insensitive

Friction

Sensitivity

Data not

readily

available

Insensitive Insensitive Insensitive Insensitive

Solubility in

Water (

g/100g )

36.12 (10 °C) 41.7 (20 °C) 50.8 (20 °C)

Data not

readily

available

224.2 (0 °C)

Reactivity Profile and Trends
The reactivity of alkali metal azides is primarily dictated by their thermal stability and sensitivity

to mechanical stimuli such as shock and friction.

Thermal Stability: There is a clear trend of increasing thermal stability as we move down the

alkali metal group from lithium to cesium. Lithium azide is notably the least stable,

decomposing violently if heated rapidly above 115 °C. In contrast, sodium azide decomposes

at a much higher temperature of around 275 °C, and the decomposition temperatures for

potassium, rubidium, and cesium azides are even higher, in the range of 355-395 °C. This

trend can be attributed to the increasing ionic character and lattice energy of the salts with

larger cations.

Sensitivity to Shock and Friction: While lithium azide is characterized as explosive, the other

alkali metal azides (sodium, potassium, rubidium, and cesium) are generally considered
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insensitive to shock and friction under normal handling conditions. This makes them

significantly safer to handle and use in standard laboratory settings compared to heavy metal

azides, which are notoriously shock-sensitive explosives. However, it is crucial to note that all

azides, including alkali metal azides, can form highly explosive heavy metal azides if they come

into contact with metals like lead, copper, mercury, or silver. Therefore, the use of metal

spatulas and contact with metal plumbing should be strictly avoided.

Solubility: The solubility in water generally increases down the group, with cesium azide

exhibiting very high solubility. This property can be a key consideration when selecting an azide

for a particular reaction that is to be carried out in an aqueous medium.

Experimental Protocols
The quantitative data presented in this guide are typically determined using standardized

experimental procedures. Below are outlines of the common methodologies used to assess the

reactivity of energetic materials like alkali metal azides.

Thermal Stability Analysis: Differential Scanning
Calorimetry (DSC)
Objective: To determine the decomposition temperature and obtain information about the

thermal stability of the azide salt.

Methodology:

A small, precisely weighed sample (typically 1-5 mg) of the alkali metal azide is hermetically

sealed in an aluminum or gold-plated copper pan.

An empty, sealed pan is used as a reference.

The sample and reference pans are placed in the DSC instrument.

The temperature of the sample and reference is increased at a constant rate (e.g., 10

°C/min) under a controlled atmosphere (typically nitrogen).

The instrument measures the difference in heat flow between the sample and the reference

as a function of temperature.
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An exothermic peak in the DSC thermogram indicates the decomposition of the sample. The

onset temperature of this peak is reported as the decomposition temperature.

Impact Sensitivity Testing: BAM Fallhammer Method
Objective: To determine the sensitivity of the azide to impact.

Methodology:

A small amount of the test substance is placed in a standardized steel cup and sleeve

assembly.

The assembly is placed on an anvil within the fallhammer apparatus.

A specified weight (e.g., 2 kg) is dropped from a series of predetermined heights onto a

striker pin in contact with the sample.

The outcome (explosion or no explosion) is recorded for each drop.

A statistical method, such as the Bruceton up-and-down method, is used to determine the

height at which there is a 50% probability of initiation. This is then converted to an impact

energy value (in Joules).

Friction Sensitivity Testing: BAM Friction Apparatus
Objective: To determine the sensitivity of the azide to frictional stimuli.

Methodology:

A small amount of the sample is spread on a porcelain plate.

A porcelain pin is placed on top of the sample and a specified load is applied.

The porcelain plate is moved back and forth once in a controlled manner.

The test is performed at different load levels.

The lowest load at which a flame, crackling, or explosion occurs is recorded as the friction

sensitivity.
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Visualization of Reactivity Trends
The following diagram illustrates the general trend in thermal stability among the alkali metal

azides.

Lithium Azide (LiN₃)

Sodium Azide (NaN₃)

Increasing Thermal Stability

Potassium Azide (KN₃)

Increasing Thermal Stability

Rubidium Azide (RbN₃)

Increasing Thermal Stability

Cesium Azide (CsN₃)
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To cite this document: BenchChem. [A Comparative Analysis of the Reactivity of Alkali Metal
Azides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246060#comparing-the-reactivity-of-different-alkali-
metal-azides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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